Cas no 2171950-01-7 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid
• CAS No: 2171950-01-7
• MF: C₂₃H₂₃F₃N₂O₅
• MW: 464.434336900711
• CID: 6425587
• PubChem ID: 165547604
• Update Time: 2025-06-09

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3,3,3-trifluoro-2-methylpropanoic acid
• EN300-1490322
• 2171950-01-7

• Inchi： 1S/C23H23F3N2O5/c1-13(11-19(29)28-22(2,20(30)31)23(24,25)26)27-21(32)33-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18H,11-12H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： IICBYMSAFVLGIA-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C)NC(CC(C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 464.15590632g/mol
• Monoisotopic Mass: 464.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid (CAS No. 2171950-01-7)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid (CAS No. 2171950-01-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluoromethyl-substituted propanoic acid moiety. These structural features endow the compound with a range of properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions. The presence of this group in 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid allows for precise control over the reactivity of the amino group, making it an ideal building block for the construction of complex peptides and peptidomimetics.

The trifluoromethyl-substituted propanoic acid moiety is another key feature of this compound. Trifluoromethyl groups are known for their electron-withdrawing properties, which can significantly influence the physicochemical properties of molecules. In the context of drug design, these groups can enhance metabolic stability, improve pharmacokinetic profiles, and modulate biological activity. Recent studies have shown that compounds containing trifluoromethyl groups exhibit enhanced binding affinity to target proteins and improved cellular uptake, making them attractive candidates for drug development.

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid has been utilized in various research applications, including the synthesis of novel peptidomimetics and small molecule inhibitors. One notable application is in the development of inhibitors for proteases, which are enzymes involved in numerous physiological processes and diseases. By incorporating this compound into the design of protease inhibitors, researchers have been able to achieve high selectivity and potency against specific proteases, such as HIV protease and matrix metalloproteinases (MMPs).

In addition to its use in inhibitor design, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid has also been explored for its potential as a scaffold in the synthesis of peptidomimetics with improved bioavailability and reduced immunogenicity. Peptidomimetics are synthetic compounds that mimic the structure and function of natural peptides but often exhibit superior pharmacological properties. The unique structure of this compound allows for the creation of peptidomimetics that can penetrate cell membranes more effectively and resist degradation by proteolytic enzymes.

The versatility of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid extends beyond its use as a building block in organic synthesis. It has also been investigated for its potential as a labeling reagent in bioconjugation reactions. The Fmoc protecting group can be selectively removed under mild conditions, allowing for the introduction of various functional groups or biomolecules to the amino terminus. This property makes it useful in the development of labeled peptides and proteins for applications such as imaging and diagnostics.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoro-2-methylpropanoic acid (CAS No. 2171950-01-7) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an invaluable tool for the synthesis of biologically active molecules with improved pharmacological properties. Ongoing research continues to explore new applications and optimize its use in various therapeutic areas.